Cas no 52645-97-3 ( )
structure
Product Name:
CAS No:52645-97-3
MF:C20H32O3
MW:320.466286659241
CID:937247
PubChem ID:44575990
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- Siegeskaurolic acid
- (16R)-17-Hydroxy-ent-kauran-19-oic acid
- Compound NP-015258
- 14-(Hydroxymethyl)-5,9-dimethyltetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
- NCIOpen2_009956
- 52645-97-3
- CID 260658
- AKOS040738782
- AKOS040762346
- CHEMBL448617
- NSC92230
- DTXSID10967079
- 17-hydroxykauran-18-oic acid
- (1S,4S,5R,9S,10R,13S,14R)-14-(Hydroxymethyl)-5,9-dimethyltetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
- NSC-92230
-
-
- Inchi： 1S/C20H32O3/c1-18-7-3-8-19(2,17(22)23)15(18)6-9-20-10-13(4-5-16(18)20)14(11-20)12-21/h13-16,21H,3-12H2,1-2H3,(H,22,23)/t13-,14-,15-,16-,18+,19+,20-/m0/s1
- InChI Key： HHAMKMUMKLXDFQ-UMTOMPLCSA-N
- SMILES： OC[C@@H]1C[C@@]23CC[C@@H]4[C@@](C(=O)O)(C)CCC[C@@]4(C)[C@@H]2CC[C@H]1C3
Computed Properties
- Exact Mass: 320.23514488g/mol
- Monoisotopic Mass: 320.23514488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 517
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
- XLogP3: 4.8
Experimental Properties
- Color/Form: Powder
- Density: 1.2±0.1 g/cm3
- Melting Point: 208-210 °C
- Boiling Point: 469.1±18.0 °C at 760 mmHg
- Flash Point: 251.6±17.7 °C
- Refractive Index: 1.558
- PSA: 57.53000
- LogP: 4.09240
- Vapor Pressure: 0.0±2.6 mmHg at 25°C
Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5019-1 mg |
Siegeskaurolic acid |
52645-97-3 | 1mg |
￥2435.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S20460-5 mg |
52645-97-3 | 5mg |
¥4800.0 | 2021-09-07 | |||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5019-1mg |
Siegeskaurolic acid |
52645-97-3 | 96% | 1mg |
￥ 4200 | 2023-09-07 |
Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
52645-97-3 ( ) Related Products
- 2305-32-0(trans-1,2-Cyclohexanedicarboxylic acid)
- 3400-45-1(Cyclopentanecarboxylic acid)
- 610-09-3(cis-1,2-Cyclohexanedicarboxylic acid)
- 619-81-8(Cis-1,2-Cyclohexanedicarboxylic Acid)
- 124-83-4((1R,3S)-Camphoric Acid)
- 681-57-2(2,2-Dimethylglutaric acid)
- 619-82-9(trans-cyclohexane-1,4-dicarboxylic acid)
- 943-29-3(4-tert-Butycyclohexanecarboxylic Acid)
- 828-51-3(Adamantane-1-carboxylic acid)
- 1076-97-7(1,4-Cyclohexanedicarboxylic Acid)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
